3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazoliuM, Iodide
3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazoliuM, Iodide
Brand Name:
Vulcanchem
CAS No.:
102247-42-7
VCID:
VC0171200
InChI:
InChI=1S/C49H77N2O2.HI/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-33-42-50-44-36-29-31-38-46(44)52-48(50)40-35-41-49-51(45-37-30-32-39-47(45)53-49)43-34-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h29-32,35-41H,3-28,33-34,42-43H2,1-2H3;1H/q+1;/p-1
SMILES:
CCCCCCCCCCCCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCC.[I-]
Molecular Formula:
C49H77IN2O2
Molecular Weight:
853.05235
3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazoliuM, Iodide
CAS No.: 102247-42-7
Main Products
VCID: VC0171200
Molecular Formula: C49H77IN2O2
Molecular Weight: 853.05235
![3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazoliuM, Iodide - 102247-42-7](/images/no_structure.jpg)
| CAS No. | 102247-42-7 |
|---|---|
| Product Name | 3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazoliuM, Iodide |
| Molecular Formula | C49H77IN2O2 |
| Molecular Weight | 853.05235 |
| IUPAC Name | (2E)-3-hexadecyl-2-[(E)-3-(3-hexadecyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole;iodide |
| Standard InChI | InChI=1S/C49H77N2O2.HI/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-33-42-50-44-36-29-31-38-46(44)52-48(50)40-35-41-49-51(45-37-30-32-39-47(45)53-49)43-34-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h29-32,35-41H,3-28,33-34,42-43H2,1-2H3;1H/q+1;/p-1 |
| SMILES | CCCCCCCCCCCCCCCCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CCCCCCCCCCCCCCCC.[I-] |
| PubChem Compound | 71316093 |
| Last Modified | Nov 11 2021 |
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